Cas no 2377609-91-9 (6-Carboxy-2,3-difluorophenylboronic acid)

• Product Name: 6-Carboxy-2,3-difluorophenylboronic acid
• CAS No: 2377609-91-9
• MF: C₇H₅BF₂O₄
• MW: 201.920009374619
• CID: 5523747
• Update Time: 2025-05-23

6-Carboxy-2,3-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 6-Carboxy-2,3-difluorophenylboronic acid

• Inchi： 1S/C7H5BF2O4/c9-4-2-1-3(7(11)12)5(6(4)10)8(13)14/h1-2,13-14H,(H,11,12)
• InChI Key： CPTUBAZQYZDBRU-UHFFFAOYSA-N
• SMILES： B(C1C(=C(F)C=CC=1C(=O)O)F)(O)O

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 413.6±55.0 °C(Predicted)
• pka: 3.92±0.36(Predicted)

Additional information on 6-Carboxy-2,3-difluorophenylboronic acid

Recent Advances in the Application of 6-Carboxy-2,3-difluorophenylboronic Acid (CAS: 2377609-91-9) in Chemical Biology and Pharmaceutical Research

6-Carboxy-2,3-difluorophenylboronic acid (CAS: 2377609-91-9) has emerged as a critical building block in chemical biology and pharmaceutical research due to its unique structural and functional properties. This boronic acid derivative is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including drug candidates. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the fields of oncology and infectious diseases. The compound's ability to form stable boronate esters with diols and other nucleophiles further enhances its utility in targeted drug delivery systems and biosensing applications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 6-Carboxy-2,3-difluorophenylboronic acid as a key intermediate in the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that selectively degrade disease-causing proteins. The study demonstrated that the boronic acid moiety of this compound facilitates the formation of ternary complexes with E3 ubiquitin ligases and target proteins, thereby enhancing the efficiency of protein degradation. This finding opens new avenues for the development of next-generation cancer therapies.

In another significant development, researchers at the University of Cambridge reported the application of 6-Carboxy-2,3-difluorophenylboronic acid in the design of glucose-responsive insulin delivery systems. The compound's boronic acid group binds reversibly to glucose, enabling the release of insulin in response to blood glucose levels. This innovative approach has the potential to revolutionize diabetes management by providing a closed-loop system that mimics the physiological regulation of insulin secretion. The study, published in Nature Biotechnology, underscores the versatility of this compound in addressing unmet medical needs.

Furthermore, the pharmaceutical industry has shown increasing interest in 6-Carboxy-2,3-difluorophenylboronic acid for its role in the synthesis of boron-containing drugs. Boron-based compounds, such as bortezomib, have already proven their efficacy in treating multiple myeloma. Recent preclinical studies suggest that derivatives of 6-Carboxy-2,3-difluorophenylboronic acid may exhibit enhanced bioavailability and reduced toxicity, making them promising candidates for further development. These findings were presented at the American Chemical Society's annual meeting and are currently under peer review for publication.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 6-Carboxy-2,3-difluorophenylboronic acid-based compounds. Researchers are actively investigating strategies to improve their stability, solubility, and target specificity. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinically viable therapeutics. As the field progresses, 6-Carboxy-2,3-difluorophenylboronic acid is poised to play a pivotal role in shaping the future of precision medicine.